Cas no 59725-72-3 (1-(naphthalen-1-yl)cyclopentylmethanamine)

1-(Naphthalen-1-yl)cyclopentylmethanamine is a specialized organic compound featuring a naphthalene moiety fused with a cyclopentylmethanamine group. This structure imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The naphthalene core enhances aromatic interactions, while the cyclopentylmethanamine group offers conformational rigidity, potentially improving binding affinity in target applications. Its well-defined molecular architecture allows for precise modifications, facilitating research in drug discovery and material science. The compound’s stability and synthetic versatility make it suitable for exploratory studies in medicinal chemistry, particularly in the development of novel bioactive molecules. Proper handling and storage are recommended due to its reactive amine functionality.

1-(naphthalen-1-yl)cyclopentylmethanamine structure

59725-72-3 structure

Product Name:1-(naphthalen-1-yl)cyclopentylmethanamine

CAS No:59725-72-3

MF:

MW:

MDL:MFCD09261729

CID:4654244

PubChem ID:12276476

Update Time:2025-05-27

1-(naphthalen-1-yl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

- 1-(1-Naphthyl)cyclopentanemethanamine
- 1-(naphthalen-1-yl)cyclopentylmethanamine
- MDL： MFCD09261729

1-(naphthalen-1-yl)cyclopentylmethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D778210-1g	1-(1-Naphthyl)cyclopentanemethanamine	59725-72-3	95%	1g	$690	2024-07-20
Enamine	EN300-1837522-1g	[1-(naphthalen-1-yl)cyclopentyl]methanamine	59725-72-3		1g	$871.0	2023-09-19
Enamine	EN300-1837522-5g	[1-(naphthalen-1-yl)cyclopentyl]methanamine	59725-72-3		5g	$2525.0	2023-09-19
Enamine	EN300-1837522-10g	[1-(naphthalen-1-yl)cyclopentyl]methanamine	59725-72-3		10g	$3746.0	2023-09-19
eNovation Chemicals LLC	D778210-1g	1-(1-Naphthyl)cyclopentanemethanamine	59725-72-3	95%	1g	$690	2025-02-20
Enamine	EN300-1837522-0.05g	[1-(naphthalen-1-yl)cyclopentyl]methanamine	59725-72-3		0.05g	$732.0	2023-09-19
Enamine	EN300-1837522-0.1g	[1-(naphthalen-1-yl)cyclopentyl]methanamine	59725-72-3		0.1g	$767.0	2023-09-19
Enamine	EN300-1837522-0.25g	[1-(naphthalen-1-yl)cyclopentyl]methanamine	59725-72-3		0.25g	$801.0	2023-09-19
Enamine	EN300-1837522-0.5g	[1-(naphthalen-1-yl)cyclopentyl]methanamine	59725-72-3		0.5g	$836.0	2023-09-19
Enamine	EN300-1837522-1.0g	[1-(naphthalen-1-yl)cyclopentyl]methanamine	59725-72-3		1g	$914.0	2023-05-26

1-(naphthalen-1-yl)cyclopentylmethanamine Related Literature

1. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
2. Excimer–monomer switch: a reaction-based approach for selective detection of fluoride†

Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
3. Emulsion soft templating of carbide-derived carbon nanospheres with controllable porosity for capacitive electrochemical energy storage†

M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
4. EWOD-driven droplet microfluidic device integrated with optoelectronic tweezers as an automated platform for cellular isolation and analysis†

Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
5. Excitation energies from ground-state density-functionals by means of generator coordinates

A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569

Related Categories

Additional information on 1-(naphthalen-1-yl)cyclopentylmethanamine

Recent Advances in the Study of 1-(Naphthalen-1-yl)cyclopentylmethanamine (CAS: 59725-72-3): A Comprehensive Research Brief

1-(Naphthalen-1-yl)cyclopentylmethanamine (CAS: 59725-72-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by a naphthalene ring fused with a cyclopentylmethanamine moiety, has been the subject of several cutting-edge studies aimed at elucidating its pharmacological profile and synthetic pathways. The following brief provides a detailed overview of the latest research findings related to this molecule, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the versatility of 1-(naphthalen-1-yl)cyclopentylmethanamine as a scaffold for drug development. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its efficacy as a modulator of specific neurotransmitter systems, particularly in the context of neurological disorders. The study employed advanced computational modeling and in vitro assays to identify the compound's binding affinity for various receptor subtypes, revealing promising selectivity profiles. These findings suggest potential applications in the treatment of conditions such as Parkinson's disease and depression, although further in vivo validation is required.

From a synthetic chemistry perspective, novel methodologies for the efficient production of 1-(naphthalen-1-yl)cyclopentylmethanamine have been developed. A recent breakthrough published in Organic Letters described a catalytic asymmetric synthesis route that significantly improves yield and enantiomeric purity compared to traditional methods. This advancement is particularly noteworthy given the growing emphasis on chiral purity in pharmaceutical development. The new synthetic approach utilizes a palladium-catalyzed cyclization strategy, offering both scalability and environmental benefits through reduced waste generation.

Pharmacokinetic studies of 1-(naphthalen-1-yl)cyclopentylmethanamine have provided valuable insights into its metabolic stability and bioavailability. Research conducted at several academic institutions has characterized the compound's absorption, distribution, metabolism, and excretion (ADME) properties using advanced LC-MS/MS techniques. These studies indicate moderate oral bioavailability and favorable blood-brain barrier penetration, making it an attractive candidate for central nervous system-targeted therapies. However, researchers have noted the need for structural optimization to address certain metabolic liabilities identified in hepatic microsome assays.

The safety profile of 1-(naphthalen-1-yl)cyclopentylmethanamine has been investigated in preliminary toxicological assessments. While acute toxicity studies in rodent models have shown acceptable safety margins at therapeutic doses, chronic exposure studies have revealed some concerns regarding potential hepatotoxicity at higher concentrations. These findings underscore the importance of careful dose optimization in future clinical development. Current research efforts are focused on developing prodrug derivatives that may mitigate these safety concerns while maintaining therapeutic efficacy.

In conclusion, 1-(naphthalen-1-yl)cyclopentylmethanamine (CAS: 59725-72-3) represents a promising chemical entity with diverse potential applications in medicinal chemistry. The compound's unique structural features, combined with recent advances in its synthesis and pharmacological characterization, position it as an important subject for continued investigation. Future research directions likely include the development of optimized analogs, comprehensive preclinical evaluation, and exploration of combination therapies. As the scientific community continues to unravel the full potential of this molecule, it may emerge as a valuable tool for addressing unmet medical needs in neurology and psychiatry.